BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Di-sec-
octylamine in Lubricant Additives

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: DI-SEC-OCTYLAMINE

Cat. No.: B1616327

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are based on the general
understanding of long-chain secondary amines in lubricant applications. Publicly available,
specific quantitative performance data and experimental protocols for di-sec-octylamine are
limited. The methodologies described are derived from standardized tests for similar lubricant
additives and should be adapted and validated for the specific compound and application.

Introduction to Di-sec-octylamine in Lubricants

Di-sec-octylamine, a secondary amine with the chemical formula CieHssN, possesses a
molecular structure that suggests its potential utility as a multifunctional lubricant additive. Its
long, branched alkyl chains and the presence of a polar amine group are characteristic features
of molecules that can function as friction modifiers, corrosion inhibitors, and antioxidants in
lubricating oils.

Similar long-chain amines are known to form protective films on metal surfaces, thereby
reducing friction and wear. The amine group can neutralize acidic byproducts of lubricant
degradation, contributing to corrosion inhibition. Furthermore, secondary amines can act as
radical scavengers to impede the oxidation process, extending the lubricant's service life.

Potential Applications:
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 Friction Modifier: Reduces friction between moving surfaces, particularly in boundary
lubrication regimes, which can lead to improved fuel efficiency.

» Corrosion Inhibitor: Protects metallic surfaces from corrosion by forming a persistent,
protective film and neutralizing corrosive acids.

» Antioxidant: Interrupts the oxidation cascade of the base oil, preventing the formation of
sludge, varnish, and acidic compounds.

Data Presentation: Performance of Analogous
Amine-Based Additives

Due to the lack of specific performance data for di-sec-octylamine, this section presents
typical performance data for other amine-based lubricant additives to provide a comparative
baseline.

Table 1: Frictional Performance of Amine-Based Friction Modifiers

Friction

Additive Concentrati ] Test Coefficient
Base Oil . Reference

Type on (wt%) Method Reduction

(%)
Oleylamine 1.0 Group 1l MTM 20-30 Generic Data
Tallow Amine 0.5 Group Il HFRR 15-25 Generic Data
Ethoxylated .

) 1.0 PAO MTM 25-35 Generic Data

Amine

Table 2: Corrosion Inhibition Efficiency of Amine-Based Additives
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Corrosion
Additive Concentrati  Test Test Inhibition
. o Reference
Type on (wt%) Condition Method Efficiency
(%)
Di-n- Saltwater )
) 0.5 ASTM B117 >95 Generic Data
octylamine Spray
Imidazoline Acidic
o 1.0 ) ASTM D665 >90 Generic Data
Derivative Environment
Amine Humid
0.75 ] ASTM D1748  >98 Generic Data
Phosphate Environment
Table 3: Antioxidant Performance of Amine-Based Additives
Increase in
o Concentration Oxidation
Additive Type Test Method ) ) Reference
(Wt%) Induction Time
(%)
Alkylated ;
] ] 0.5 PDSC 150-200 Generic Data
Diphenylamine
Phenyl-a- )
) 0.5 RPVOT 100-150 Generic Data
naphthylamine
N,N'-di-sec-butyl-
b 0.3 PDSC 120-180 [1][2]

phenylenediamin

e

Experimental Protocols

The following are detailed protocols for evaluating the performance of di-sec-octylamine as a

potential lubricant additive.

Protocol for Evaluating Frictional Properties
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Objective: To determine the friction-reducing properties of di-sec-octylamine in a base
lubricant.

Apparatus: High-Frequency Reciprocating Rig (HFRR) or Mini-Traction Machine (MTM).

Materials:

Base oil (e.g., Group II, Group lll, or PAO)

Di-sec-octylamine

Test specimens (e.g., AlSI 52100 steel ball and disc)

Heptane or other suitable cleaning solvent
Procedure:
e Sample Preparation:

o Prepare a series of lubricant blends by dissolving di-sec-octylamine in the base oil at
various concentrations (e.g., 0.1, 0.5, 1.0, and 2.0 wt%).

o Ensure complete dissolution, using an ultrasonic bath if necessary.
o Prepare a control sample of the neat base oil.
e Apparatus Setup (HFRR):
o Clean the test specimens thoroughly with the cleaning solvent and dry them.
o Mount the ball and disc in the HFRR test rig.

o Add the lubricant sample to the test reservoir, ensuring the contact point is fully
submerged.

o Set the test parameters (e.g., load: 10 N, frequency: 50 Hz, stroke length: 1 mm,
temperature: 100°C, duration: 60 minutes).

o Data Acquisition:
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o Start the test and record the friction coefficient over time.

o After the test, clean the specimens and measure the wear scar diameter on the ball using
a microscope.

e Analysis:

o Compare the average friction coefficient and wear scar diameter of the blends containing
di-sec-octylamine to the neat base oil.

o Plot the friction coefficient and wear scar diameter as a function of di-sec-octylamine
concentration.

Protocol for Evaluating Corrosion Inhibition

Objective: To assess the ability of di-sec-octylamine to prevent corrosion on metal surfaces.
Apparatus: Humidity cabinet or salt spray chamber.
Materials:

Base oil

Di-sec-octylamine

Polished steel panels (e.g., SAE 1010)

Corrosive medium (e.g., synthetic seawater for ASTM B117, or acidic solution)

Cleaning solvent
Procedure:
e Sample Preparation:

o Prepare a lubricant blend containing a predetermined concentration of di-sec-octylamine
(e.g., 0.5 wt%).

o Prepare a control sample of the neat base oil.
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e Panel Preparation:
o Clean the steel panels thoroughly with the cleaning solvent and dry them.
o Dip the panels in the lubricant blends, ensuring a uniform coating.
o Allow the excess oil to drain, leaving a thin film on the panels.
e Corrosion Test (ASTM D1748 - Humidity Cabinet):
o Suspend the coated panels in the humidity cabinet.

o Maintain the cabinet at the specified temperature and humidity (e.g., 48.9°C and 100%
relative humidity).

o Periodically inspect the panels for signs of corrosion (e.g., rust spots) over a set duration
(e.g., 100 hours).

e Analysis:

o At the end of the test, rate the panels according to the extent of corrosion, following the
ASTM rating scale.

o Compare the performance of the panel coated with the di-sec-octylamine blend to the
control panel.

Protocol for Evaluating Antioxidant Activity

Objective: To determine the effectiveness of di-sec-octylamine in inhibiting lubricant oxidation.

Apparatus: Pressurized Differential Scanning Calorimetry (PDSC) or Rotating Pressure Vessel
Oxidation Test (RPVOT) apparatus.

Materials:
e Base oll

o Di-sec-octylamine
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e Oxygen (high purity)

o Copper catalyst (for RPVOT)

Procedure (PDSC):

e Sample Preparation:
o Prepare lubricant blends with varying concentrations of di-sec-octylamine.
o Prepare a control sample of the neat base oil.

e Apparatus Setup:

o Place a small, accurately weighed amount of the lubricant sample (e.g., 2-3 mg) into an
aluminum pan.

o Place the pan in the PDSC cell.
o Pressurize the cell with oxygen to a specified pressure (e.g., 500 psi).

o Set the temperature program (e.g., ramp to 210°C at 10°C/min and then hold
isothermally).

o Data Acquisition:
o Monitor the heat flow from the sample as a function of time and temperature.

o The onset of oxidation is indicated by a sharp exothermic peak. The time to this peak is
the Oxidation Induction Time (OIT).

e Analysis:
o Compare the OIT of the blends containing di-sec-octylamine to the neat base oil.

o Alonger OIT indicates better antioxidant performance.

Visualizations
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Caption: Mechanism of friction modification by di-sec-octylamine.
Caption: Pathways of corrosion and inhibition by di-sec-octylamine.

Caption: Experimental workflow for friction testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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additives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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